Cas no 923462-45-7 (N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 923462-45-7
• MF: C₁₉H₁₇N₃O₆S
• MW: 415.419783353806
• CID: 5448708
• Update Time: 2025-06-18

N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Inchi： 1S/C19H17N3O6S/c23-18(13-6-7-15-16(12-13)27-10-9-26-15)20-19-22-21-17(28-19)8-11-29(24,25)14-4-2-1-3-5-14/h1-7,12H,8-11H2,(H,20,22,23)
• InChI Key： AVARLQWUMLPLDN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NN=C(CCS(C4=CC=CC=C4)(=O)=O)O3)=O)C=C2OCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Professional Introduction to N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 923462-45-7)

N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 923462-45-7, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide incorporates several key functional groups that contribute to its chemical reactivity and biological relevance. The presence of a benzenesulfonyl moiety at the 2-position of the ethyl chain attached to the 1,3,4-oxadiazole ring suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the 2,3-dihydro-1,4-benzodioxine core is known for its structural similarity to certain bioactive molecules, including those with anti-inflammatory and antioxidant properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies indicate that the benzenesulfonyl group may serve as a key pharmacophore for binding to proteins involved in inflammatory pathways, while the oxadiazole ring could enhance metabolic stability. These insights are particularly valuable in the context of developing novel therapeutic agents for conditions such as chronic inflammation and neurodegenerative disorders.

The synthesis of N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the benzenesulfonyl group necessitates careful handling of sulfonylation reactions to ensure regioselectivity and high yield. Additionally, the construction of the 1,3,4-oxadiazole ring requires expertise in cycloaddition reactions, such as the Huisgen azide-cyanide cycloaddition or Dieckmann condensation. These synthetic strategies highlight the compound's complexity and the skill required to produce it in sufficient quantities for further study.

In vitro studies have begun to explore the biological activity of N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses. The mechanism of action appears to involve modulation of signaling pathways that regulate cytokine production and cell proliferation. These findings are particularly intriguing given the increasing recognition of inflammation as a central factor in various diseases.

The potential therapeutic applications of N-{5-2-(benzenesulfonyl)ethyl}-1,3,4 oxadiazol - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- 6 carboxamide are broad and multifaceted. Beyond its anti-inflammatory properties, this compound may also demonstrate efficacy in treating neurological disorders by interacting with specific receptors or ion channels. The structural features that contribute to its biological activity make it a valuable scaffold for designing derivatives with enhanced potency and selectivity.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-{5--{benzenesulfonyl}ethyl--{1} , {3} , {4}--oxadiazol--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--{ }--- { { { { { { { { { { { { { { { { { 6 carboxamide}}}}}}}}}}}}}}}}}} is an excellent example of how structural innovation can lead to new therapeutic opportunities. As research continues to uncover its full potential， this compound is poised to make significant contributions to modern medicine.